![molecular formula C17H25N3O4 B2808078 [2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2-oxoazepan-1-yl)acetate CAS No. 1208818-65-8](/img/structure/B2808078.png)
[2-[(1-Cyanocyclohexyl)amino]-2-oxoethyl] 2-(2-oxoazepan-1-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds, such as N-cyanoacetamides, involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates . The exact synthesis process for this specific compound is not provided in the available resources.Chemical Reactions Analysis
Cyanoacetamide derivatives, which this compound is a type of, are known to be important precursors for heterocyclic synthesis . They can react with common bidentate reagents to form a variety of heterocyclic compounds .Scientific Research Applications
- The [2 + 2] cycloaddition is a fundamental method for constructing cyclobutane rings. This compound serves as a key building block in the chemical synthesis of cyclobutane-containing natural products. Over the past decade, researchers have employed [2 + 2] cycloaddition reactions with different mechanisms to create diverse cyclobutane-based structures .
- Cyclobutane motifs play a crucial role in medicinal chemistry. For instance, Pfizer’s Xeljanz, a potent medication for rheumatoid arthritis, incorporates a cyclobutane subunit. Abrocitinib, an FDA-approved drug, replaces the piperidine structure with a 1,3-disubstituted cyclobutane, enhancing selectivity for JAK1 receptors in autoimmune disease treatment .
- Gabapentin impurity B (2-(1-cyanocyclohexyl) acetic acid) is synthesized by oxidative dehydrogenation of Gabapentin API. Impurity E (1-(carboxymethyl) cyclohexanecarboxylic acid) is obtained through acid hydrolysis of impurity B. These impurities are characterized using various analytical techniques .
- The compound can be used as a precursor for preparing 1-(aminomethyl)cyclohexaneacetic acid, an anticonvulsant drug. The process involves starting with a dialkyl (1-cyanocyclohexyl)malonate .
- Cyclobutanes are widespread in natural products, including terpenoids, meroterpenoids, and alkaloids. Their presence across diverse organisms underscores their significance in biological evolution. These cyclobutane-containing secondary metabolites often exhibit valuable medicinal properties .
Cyclobutane Synthesis
Drug Development
Gabapentin Impurity Synthesis
Anticonvulsant Drug Synthesis
Biological Evolution and Natural Products
properties
IUPAC Name |
[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-(2-oxoazepan-1-yl)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O4/c18-13-17(8-4-2-5-9-17)19-14(21)12-24-16(23)11-20-10-6-1-3-7-15(20)22/h1-12H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIAOIWGQORBLJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=O)N(CC1)CC(=O)OCC(=O)NC2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.